Cas no 139390-04-8 (7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester)

• Product Name: 7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester
• CAS No: 139390-04-8
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 1268599
• Update Time: 2024-08-03

7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methylester
• 7-Benzoxazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester

• Inchi： 1S/C17H16N2O3/c1-19(2)12-9-7-11(8-10-12)16-18-14-6-4-5-13(15(14)22-16)17(20)21-3/h4-10H,1-3H3
• InChI Key： VMJKFKQVVZWHSV-UHFFFAOYSA-N
• SMILES： O1C2=C(C(OC)=O)C=CC=C2N=C1C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 296.11618

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 424.3±25.0 °C(Predicted)
• PSA: 55.57
• pka: 3.30±0.12(Predicted)